Cas no 2228704-79-6 (tert-butyl N-2-amino-3-(4-chlorophenyl)-3-methylbutylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(4-chlorophenyl)-3-methylbutylcarbamate
• CAS No: 2228704-79-6
• MF: C₁₆H₂₅ClN₂O₂
• MW: 312.834903478622
• CID: 5996135
• PubChem ID: 165690266
• Update Time: 2025-08-05

tert-butyl N-2-amino-3-(4-chlorophenyl)-3-methylbutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(4-chlorophenyl)-3-methylbutylcarbamate
• 2228704-79-6
• tert-butyl N-[2-amino-3-(4-chlorophenyl)-3-methylbutyl]carbamate
• EN300-1884138

• Inchi： 1S/C16H25ClN2O2/c1-15(2,3)21-14(20)19-10-13(18)16(4,5)11-6-8-12(17)9-7-11/h6-9,13H,10,18H2,1-5H3,(H,19,20)
• InChI Key： UVLQGCLUGWEJRN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C)C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 312.1604557g/mol
• Monoisotopic Mass: 312.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-3-(4-chlorophenyl)-3-methylbutylcarbamate

Research Brief on tert-butyl N-2-amino-3-(4-chlorophenyl)-3-methylbutylcarbamate (CAS: 2228704-79-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-2-amino-3-(4-chlorophenyl)-3-methylbutylcarbamate (CAS: 2228704-79-6) as a key intermediate in the synthesis of biologically active compounds. This compound, characterized by its unique structural features, has been the focus of several studies aimed at developing novel therapeutic agents. The presence of the tert-butyl carbamate group and the 4-chlorophenyl moiety in its structure makes it a versatile building block for the synthesis of potential drug candidates, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological evaluation of derivatives derived from tert-butyl N-2-amino-3-(4-chlorophenyl)-3-methylbutylcarbamate. The research team employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry to generate a library of compounds. These derivatives were subsequently screened for their activity against a panel of enzymes and receptors implicated in neurodegenerative diseases. Preliminary results indicated that certain analogs exhibited promising inhibitory activity against acetylcholinesterase (AChE) and monoamine oxidase B (MAO-B), suggesting their potential as lead compounds for Alzheimer's disease therapy.

Another significant development involves the application of tert-butyl N-2-amino-3-(4-chlorophenyl)-3-methylbutylcarbamate in the design of protease inhibitors. A study conducted by a team at the University of California demonstrated that this compound could serve as a scaffold for the development of inhibitors targeting the main protease (Mpro) of SARS-CoV-2. The researchers utilized molecular docking and molecular dynamics simulations to optimize the interactions between the compound and the viral protease. Subsequent in vitro assays confirmed that the optimized derivatives exhibited nanomolar inhibitory activity, highlighting their potential as antiviral agents.

In addition to its therapeutic applications, tert-butyl N-2-amino-3-(4-chlorophenyl)-3-methylbutylcarbamate has also been investigated for its role in chemical biology tools. A recent publication in ACS Chemical Biology described the use of this compound as a photoaffinity probe for labeling and identifying protein targets in live cells. The study demonstrated that the incorporation of a photoreactive group into the compound's structure enabled covalent cross-linking with target proteins upon UV irradiation, facilitating the identification of novel drug targets and pathways.

Despite these promising findings, challenges remain in the optimization of tert-butyl N-2-amino-3-(4-chlorophenyl)-3-methylbutylcarbamate-based compounds for clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and preclinical studies. Nevertheless, the compound's versatility and the growing body of research supporting its utility underscore its importance in the ongoing quest for novel therapeutics.

In conclusion, tert-butyl N-2-amino-3-(4-chlorophenyl)-3-methylbutylcarbamate (CAS: 2228704-79-6) represents a valuable intermediate in medicinal chemistry, with demonstrated potential in the development of therapeutics for CNS disorders, infectious diseases, and as a chemical biology tool. Continued research and optimization efforts are expected to yield further insights into its applications and pave the way for the discovery of new drug candidates.